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Compound of Interest

Compound Name:
3-[3-

(Trifluoromethyl)phenoxy]aniline

Cat. No.: B1359313 Get Quote

In-Depth Technical Guide: 3-[3-
(Trifluoromethyl)phenoxy]aniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 3-[3-(Trifluoromethyl)phenoxy]aniline, along with a detailed experimental

protocol for its synthesis.

Core Compound Data
The fundamental properties of 3-[3-(Trifluoromethyl)phenoxy]aniline are summarized in the

table below, providing a quick reference for researchers.

Property Value Source

Molecular Formula C₁₃H₁₀F₃NO [1]

Molecular Weight 253.22 g/mol [1]

CAS Number 625106-28-7 [1]

Physical State Yellow oil [1]

Purity 97% [1]
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Synthesis Protocol
A common method for the synthesis of substituted phenoxy aniline derivatives involves the

reduction of a nitro-precursor. The following is a representative experimental protocol for the

synthesis of a related compound, 4-(3-Trifluoromethyl)phenoxy)aniline, which can be adapted

for the synthesis of the 3-isomer.

Reaction: Reduction of 1-nitro-4-(3-(trifluoromethyl)phenoxy)benzene to 4-(3-

(Trifluoromethyl)phenoxy)aniline.[2]

Materials:

1-nitro-4-(3-(trifluoromethyl)phenoxy)benzene

Methanol (MeOH)

Palladium on activated charcoal (Pd/C, 10% w/w)

Hydrogen gas (H₂)

Celite

Procedure:

Dissolve 1-nitro-4-(3-(trifluoromethyl)phenoxy)benzene (e.g., 750 mg, 2.67 mmol) in

methanol (20 mL).[2]

Add 10% Pd/C (e.g., 100 mg) to the solution.[2]

Stir the reaction mixture at ambient temperature under a hydrogen atmosphere (e.g., using a

hydrogen-filled balloon) for 15 hours.[2]

Upon completion of the reaction, filter the mixture through a pad of Celite to remove the Pd/C

catalyst.[2]

Remove the solvent (volatiles) from the filtrate in vacuo.[2]
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Triturate the resulting solid with dichloromethane (DCM, 1 mL) and hexanes (15 mL) to yield

the final product.[2]

Characterization: The final product can be characterized using various analytical techniques

including:

Infrared Spectroscopy (IR)

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

¹⁹F Nuclear Magnetic Resonance (NMR) Spectroscopy

High-Resolution Mass Spectrometry (HRMS)

Experimental Workflow
The following diagram illustrates the key stages of the synthesis and purification process.
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Caption: Synthetic workflow for 4-(3-(Trifluoromethyl)phenoxy)aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1359313#3-3-trifluoromethyl-phenoxy-aniline-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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